N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-N'-[(E)-thiophen-2-ylmethylideneamino]oxamide
• InChI: InChI=1S/C14H13N3O3S/c1-20-12-7-3-2-6-11(12)16-13(18)14(19)17-15-9-10-5-4-8-21-10/h2-9H,1H3,(H,16,18)(H,17,19)/b15-9+
• InChI Key: UTUKCQVCCREFDS-OQLLNIDSSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=O)NN=CC2=CC=CS2
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=CC=CS2
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide, also known as MTTHA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in medical research. MTTHA belongs to the class of hydrazine derivatives, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide is not fully understood, but it is believed to be mediated through the inhibition of various enzymes and signaling pathways. N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators such as prostaglandins. N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide also inhibits the activity of lipoxygenase (LOX), which is another enzyme involved in the production of inflammatory mediators. Furthermore, N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has been found to inhibit the activation of nuclear factor-kappa B (NF-kB), which is a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has been shown to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide also exhibits antioxidant activity and can scavenge free radicals, which are known to cause oxidative damage to cells and tissues. Additionally, N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has been shown to have anti-tumor effects and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide is also highly soluble in organic solvents, which makes it easy to dissolve in various experimental solutions. However, one limitation of N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide. One area of research could be to investigate the potential applications of N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research could be to study the effects of N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide on the immune system and its potential applications in the treatment of autoimmune disorders. Additionally, further research could be done to elucidate the mechanism of action of N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide and to design experiments to study its effects on various signaling pathways and enzymes.

Scientific Research Applications

N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has been extensively studied for its potential applications in medical research. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has also been shown to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(2-methoxyphenyl)-2-oxo-2-[2-(2-thienylmethylene)hydrazino]acetamide has been found to have potential applications in the treatment of diabetes, cardiovascular diseases, and autoimmune disorders.